Cas no 893726-56-2 (2-{5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide)
2-{5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 2-{[5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
- SBB040741
- NE25414
- [5-(4-Methoxyphenyl)-4-p-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl]acetic acid hydrazide
- 2-[5-(4-methoxyphenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-ylthio]acetohydrazid e
- 2-{5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide
-
- Inchi: 1S/C18H19N5O2S/c1-12-3-7-14(8-4-12)23-17(13-5-9-15(25-2)10-6-13)21-22-18(23)26-11-16(24)20-19/h3-10H,11,19H2,1-2H3,(H,20,24)
- InChI Key: COIKNARHUIHXMN-UHFFFAOYSA-N
- SMILES: S(CC(NN)=O)C1=NN=C(C2C=CC(=CC=2)OC)N1C1C=CC(C)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 453
- Topological Polar Surface Area: 120
2-{5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292948-50mg |
2-{[5-(4-methoxyphenyl)-4-(4-methylphenyl)-4h-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide |
893726-56-2 | 95% | 50mg |
¥1497.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292948-100mg |
2-{[5-(4-methoxyphenyl)-4-(4-methylphenyl)-4h-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide |
893726-56-2 | 95% | 100mg |
¥2592.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292948-250mg |
2-{[5-(4-methoxyphenyl)-4-(4-methylphenyl)-4h-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide |
893726-56-2 | 95% | 250mg |
¥3182.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292948-500mg |
2-{[5-(4-methoxyphenyl)-4-(4-methylphenyl)-4h-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide |
893726-56-2 | 95% | 500mg |
¥6451.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292948-1g |
2-{[5-(4-methoxyphenyl)-4-(4-methylphenyl)-4h-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide |
893726-56-2 | 95% | 1g |
¥8940.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292948-2.5g |
2-{[5-(4-methoxyphenyl)-4-(4-methylphenyl)-4h-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide |
893726-56-2 | 95% | 2.5g |
¥18813.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292948-5g |
2-{[5-(4-methoxyphenyl)-4-(4-methylphenyl)-4h-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide |
893726-56-2 | 95% | 5g |
¥24167.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292948-10g |
2-{[5-(4-methoxyphenyl)-4-(4-methylphenyl)-4h-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide |
893726-56-2 | 95% | 10g |
¥41331.00 | 2024-04-26 | |
| Enamine | EN300-110757-0.05g |
2-{[5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide |
893726-56-2 | 95% | 0.05g |
$65.0 | 2023-10-27 | |
| Enamine | EN300-110757-0.1g |
2-{[5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide |
893726-56-2 | 95% | 0.1g |
$96.0 | 2023-10-27 |
2-{5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 2-{5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide
Introduction to 2-{5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide (CAS No. 893726-56-2) and Its Emerging Applications in Chemical Biology
The compound 2-{5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide, identified by its CAS number 893726-56-2, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative exhibits a unique structural framework that combines a triazole ring with an acetohydrazide moiety, both of which are well-documented for their diverse biological activities. The presence of aromatic rings substituted with methoxy and methyl groups further enhances its chemical complexity, making it a promising candidate for further exploration in drug discovery and therapeutic development.
In recent years, the pharmaceutical industry has witnessed an increasing interest in molecules that incorporate triazole scaffolds. Triazoles are known for their stability, versatility in binding to biological targets, and their role as key components in numerous FDA-approved drugs. The specific configuration of 2-{5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide positions it as a potential modulator of various enzymatic pathways. Notably, the acetohydrazide functional group is often associated with reactivity that can be exploited for covalent drug design, enabling targeted interactions with biological macromolecules.
Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry due to their broad spectrum of biological activities. The sulfonamido group in 2-{5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide contributes to its potential as an inhibitor or activator of specific enzymes. For instance, sulfonamides have been extensively studied for their antimicrobial properties, as well as their role in modulating inflammatory responses and metabolic pathways. The combination of these features makes this compound particularly intriguing for researchers seeking novel therapeutic agents.
The aromatic substituents at the 4-position of the triazole ring in 2-{5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide add another layer of complexity and functionality. The 4-methoxyphenyl group can influence electronic properties through resonance effects, while the 4-methylphenyl group introduces steric hindrance that may affect binding affinity and selectivity. These structural elements are critical for optimizing interactions with biological targets such as proteins and nucleic acids. The precise arrangement of these groups has been fine-tuned through synthetic chemistry to maximize potential pharmacological activity.
Advances in computational chemistry have enabled more efficient screening and design of molecules like 2-{5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide. Molecular docking studies have been instrumental in predicting binding modes and affinities for various biological targets. These virtual screening approaches have identified potential applications in areas such as kinase inhibition and modulation of G-protein coupled receptors (GPCRs). The ability to predict interactions with high accuracy has accelerated the drug discovery process significantly.
In vitro studies have begun to unravel the mechanistic aspects of 2-{5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide. Initial experiments suggest that this compound may interact with enzymes involved in metabolic pathways relevant to cancer and inflammation. The acetohydrazide moiety has shown promise in covalent inhibition strategies by forming stable bonds with cysteine residues in target proteins. Such interactions could lead to the development of highly selective drugs with reduced off-target effects.
The synthesis of 2-{5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include cyclization reactions to form the triazole ring followed by functional group transformations to introduce the sulfonamide and acetohydrazide moieties. Optimization of reaction conditions ensures high yields and purity necessary for subsequent biological evaluation.
The pharmacokinetic properties of this compound are also under investigation to assess its suitability for therapeutic applications. Factors such as solubility, stability in biological fluids, and metabolic clearance rates are critical determinants of its potential clinical utility. Preliminary data suggest favorable pharmacokinetic profiles that warrant further exploration.
Future directions for research on 2-{5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide include exploring its role in preclinical models and conducting detailed toxicological assessments. These studies will provide a comprehensive understanding of its safety profile before moving towards human trials. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into tangible therapeutic benefits.
The broader significance of compounds like 893726-56-2 lies in their contribution to expanding the chemical toolbox available for drug discovery. By leveraging structural diversity and known bioactive motifs, researchers can generate novel molecules with tailored properties. This approach is particularly valuable in addressing complex diseases that require multifaceted therapeutic strategies.
In conclusion,2-{5-(۴ methoxy phenil) - ۴ (۴ methyl phenil) - ۴H - ۱،۲،۴ - triazol - ۳ - ylsulfanyl} acetohydrazide (CAS No . 893726 - 56 - ۲) stands out as a promising entity with diverse applications in chemical biology . Its unique structural features , coupled with emerging data on its biological activity , make it a compelling subject for further investigation . As research progresses , this compound has the potential to contribute significantly to advancements in pharmaceutical science .
893726-56-2 (2-{5-(4-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)